![molecular formula C9H16O3 B3378819 2-(3-Methoxycyclohexyl)acetic acid CAS No. 1483869-71-1](/img/structure/B3378819.png)
2-(3-Methoxycyclohexyl)acetic acid
Overview
Description
2-(3-Methoxycyclohexyl)acetic acid , also known as 3-MCHA , is an organic compound with the molecular formula C7H12O3 . It belongs to the class of cyclic carboxylic acids and is derived from the cyclic hydrocarbon cyclohexane . This compound finds applications in various scientific research contexts, particularly in biochemical and physiological experiments .
Molecular Structure Analysis
The molecular structure of this compound consists of a cyclohexane ring with a methoxy group (-OCH3 ) attached at the 3-position. The carboxylic acid functional group (-COOH ) is also present, making it a cyclic carboxylic acid. The three-dimensional arrangement of atoms determines its stereochemistry, which influences its properties and interactions .
Physical And Chemical Properties Analysis
Scientific Research Applications
2-(3-Methoxycyclohexyl)acetic acid is used in a variety of scientific research applications, including in the study of enzyme inhibition and protein-protein interactions. It is also used in the study of the structure and function of proteins, as well as in drug design and development. In addition, this compound is used in the study of the biochemistry of carbohydrates and lipids, as well as in the study of the pharmacology of drugs.
Mechanism of Action
Target of Action
This compound is an organic molecule with the molecular formula C9H16O3 , and it belongs to the class of cyclic carboxylic acids. It is derived from the cyclic hydrocarbon cyclohexane
Mode of Action
It’s worth noting that acetic acid, a related compound, has been shown to exhibit antimicrobial properties
Advantages and Limitations for Lab Experiments
The use of 2-(3-Methoxycyclohexyl)acetic acid in laboratory experiments has several advantages. It is a relatively inexpensive compound, and it is relatively easy to synthesize. In addition, it has a wide range of scientific research applications, and it can be used to study the structure and function of proteins, as well as in drug design and development. However, this compound has some limitations as well. It has a relatively short shelf life, and it is not as stable as some other compounds. In addition, it is not as soluble in water as some other compounds.
Future Directions
The use of 2-(3-Methoxycyclohexyl)acetic acid in scientific research is still in its early stages, and there are many potential future directions for its use. For example, it could be used to study the structure and function of proteins involved in the regulation of gene expression. In addition, this compound could be used to study the pharmacology of drugs, and to develop new drugs that target specific proteins or receptors. Finally, this compound could be used to study the biochemistry of carbohydrates and lipids, and to develop new drugs that target these molecules.
Safety and Hazards
properties
IUPAC Name |
2-(3-methoxycyclohexyl)acetic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H16O3/c1-12-8-4-2-3-7(5-8)6-9(10)11/h7-8H,2-6H2,1H3,(H,10,11) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MYLWVYKTJDCPBI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1CCCC(C1)CC(=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H16O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
172.22 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1483869-71-1 | |
Record name | 2-(3-methoxycyclohexyl)acetic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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